Cas no 1422006-32-3 (3-Bromo-1-isopropyl-1H-pyrazolo-3,4-dpyrimidin-4-amine)

• Product Name: 3-Bromo-1-isopropyl-1H-pyrazolo-3,4-dpyrimidin-4-amine
• CAS No: 1422006-32-3
• MF: C₈H₁₀BrN₅
• MW: 256.102499485016
• CID: 4672669
• PubChem ID: 71255631
• Update Time: 2025-06-09

3-Bromo-1-isopropyl-1H-pyrazolo-3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-isopropyl-1H-pyrazolo-[3,4-d]pyrimidin-4-amine
• 3-bromo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• FCH3160873
• 3-bromo-1-propan-2-ylpyrazolo[3,4-d]pyrimidin-4-amine
• 3-bromo-1-isopropylpyrazolo[3,4-d]pyrimidin-4-amine
• 1422006-32-3
• SCHEMBL14692449
• 3-Bromo-1-isopropyl-1H-pyrazolo-3,4-dpyrimidin-4-amine

• Inchi： 1S/C8H10BrN5/c1-4(2)14-8-5(6(9)13-14)7(10)11-3-12-8/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key： LXNOMFPYYIOZQW-UHFFFAOYSA-N
• SMILES： BrC1C2=C(N)N=CN=C2N(C(C)C)N=1

Computed Properties

• Exact Mass: 255.01196g/mol
• Monoisotopic Mass: 255.01196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 3-Bromo-1-isopropyl-1H-pyrazolo-3,4-dpyrimidin-4-amine

Comprehensive Overview of 3-Bromo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 1422006-32-3)

3-Bromo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With the CAS number 1422006-32-3, this compound belongs to the pyrazolopyrimidine family, a class of molecules known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting kinase enzymes and modulating cellular signaling pathways.

The structural uniqueness of 3-Bromo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine lies in its bromine substitution at the 3-position and the isopropyl group at the 1-position, which contribute to its distinct physicochemical properties. These modifications enhance its binding affinity to biological targets, making it a valuable intermediate in medicinal chemistry. Recent studies have highlighted its role in the synthesis of small molecule inhibitors, particularly in oncology and inflammation research.

In the context of current scientific trends, 3-Bromo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine aligns with the growing demand for kinase inhibitors and targeted therapies. Kinases are pivotal in numerous disease pathways, and the development of selective inhibitors remains a hot topic in drug discovery. This compound's scaffold offers a versatile platform for structural optimization, enabling researchers to fine-tune selectivity and potency.

From a synthetic chemistry perspective, the preparation of 3-Bromo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves multi-step organic transformations, including cyclization and halogenation reactions. Its CAS No. 1422006-32-3 serves as a critical identifier for regulatory and procurement purposes, ensuring precise communication across global research communities. The compound's stability and solubility profile further enhance its utility in high-throughput screening assays.

Beyond pharmaceuticals, 3-Bromo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has potential applications in agrochemical innovation. The pyrazolopyrimidine core is known to exhibit herbicidal and fungicidal properties, aligning with the industry's push for sustainable crop protection solutions. This dual applicability underscores the compound's versatility and economic value.

Researchers frequently inquire about the synthetic routes and scalability of 3-Bromo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, reflecting the practical challenges in large-scale production. Optimizing yield and purity while minimizing environmental impact remains a key focus area, driven by the principles of green chemistry. Advances in catalytic methods and solvent selection are paving the way for more sustainable manufacturing processes.

In summary, 3-Bromo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 1422006-32-3) represents a promising scaffold with broad applicability in life sciences. Its role in drug development and agrochemical research continues to evolve, supported by ongoing innovations in synthetic methodology and molecular design. As the scientific community delves deeper into its mechanisms, this compound is poised to contribute significantly to next-generation therapeutic and agricultural solutions.